Cas no 1159817-47-6 (4-(4-Fluorophenyl)pyridin-2(1H)-one)

• Product Name: 4-(4-Fluorophenyl)pyridin-2(1H)-one
• CAS No: 1159817-47-6
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 2613915
• Update Time: 2025-06-08

4-(4-Fluorophenyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-1H-pyridin-2-one
• 4-(4-FLUOROPHENYL)PYRIDIN-2(1H)-ONE
• 4-(4-FLUOROPHENYL)-2-HYDROXYPYRIDINE
• 2-HYDROXY-4-(4-FLUOROPHENYL)PYRIDINE
• 4-(4-Fluorophenyl)pyridin-2(1H)-one

• Inchi： 1S/C11H8FNO/c12-10-3-1-8(2-4-10)9-5-6-13-11(14)7-9/h1-7H,(H,13,14)
• InChI Key： PUDYWTDNOJNEKT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CNC(C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Fluorophenyl)pyridin-2(1H)-one

Chemical Profile of 4-(4-Fluorophenyl)pyridin-2(1H)-one (CAS No. 1159817-47-6)

4-(4-Fluorophenyl)pyridin-2(1H)-one, identified by the Chemical Abstracts Service Number (CAS No.) 1159817-47-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridinone class, characterized by a six-membered aromatic ring fused with a nitrogen-containing heterocycle. The presence of a fluorine substituent at the para position of the phenyl ring introduces unique electronic and steric properties, making it a promising scaffold for drug discovery.

The structural motif of 4-(4-Fluorophenyl)pyridin-2(1H)-one consists of a pyridin-2(1H)-one core linked to a 4-fluorophenyl group. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating biological pathways. The fluorine atom, being highly electronegative, can influence the electronic distribution within the molecule, thereby affecting its binding affinity and metabolic stability. Such features make this compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, pyridinones have emerged as a significant class of pharmacophores due to their broad spectrum of biological activities. 4-(4-Fluorophenyl)pyridin-2(1H)-one is no exception and has been investigated for its potential pharmacological properties. Studies have demonstrated its efficacy in various preclinical models, suggesting its utility in treating conditions such as inflammation, pain, and neurodegenerative disorders.

The fluorine substituent in 4-(4-Fluorophenyl)pyridin-2(1H)-one plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms can enhance metabolic stability by preventing oxidative degradation and can also improve lipophilicity, facilitating better membrane penetration. These attributes are particularly valuable in drug development, where optimizing bioavailability and target engagement is paramount.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 4-(4-Fluorophenyl)pyridin-2(1H)-one have revealed its high binding affinity to several key biological targets. For instance, it has been shown to interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions suggest that this compound may serve as a lead molecule for developing novel anti-inflammatory agents.

Moreover, the structural versatility of 4-(4-Fluorophenyl)pyridin-2(1H)-one allows for further chemical modification to enhance its therapeutic profile. By incorporating additional functional groups or exploring different substitution patterns on the pyridinone core, researchers can fine-tune the pharmacological properties of the compound. This flexibility is particularly advantageous in hit-to-lead optimization campaigns, where subtle structural changes can significantly impact biological activity.

Preclinical studies have provided valuable insights into the pharmacological effects of 4-(4-Fluorophenyl)pyridin-2(1H)-one. In vitro assays have demonstrated its ability to inhibit key enzymes associated with pain signaling pathways, such as transient receptor potential (TRP) channels. Additionally, animal models have shown promising results in reducing inflammation and alleviating pain symptoms. These findings support further investigation into its potential as a therapeutic agent.

The synthesis of 4-(4-Fluorophenyl)pyridin-2(1H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. The development of scalable synthetic routes is crucial for advancing this compound into clinical trials and eventual commercialization.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique properties imparted by fluorine atoms make them invaluable for designing molecules with enhanced pharmacological efficacy and improved pharmacokinetic profiles. 4-(4-Fluorophenyl)pyridin-2(1H)-one exemplifies this trend and highlights the potential of fluorinated heterocycles as innovative therapeutic agents.

In conclusion, 4-(4-Fluorophenyl)pyridin-2(1H)-one (CAS No. 1159817-47-6) represents a promising scaffold with significant potential in pharmaceutical research. Its structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.